Cas no 55182-63-3 (4-(2-hydroxypropan-2-yl)-2,6-dimethylphenol)

• Product Name: 4-(2-hydroxypropan-2-yl)-2,6-dimethylphenol
• CAS No: 55182-63-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6302766
• PubChem ID: 10419783
• Update Time: 2025-11-03

4-(2-hydroxypropan-2-yl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxypropan-2-yl)-2,6-dimethylphenol
• SCHEMBL11701905
• 55182-63-3
• EN300-1848007

• Inchi： 1S/C11H16O2/c1-7-5-9(11(3,4)13)6-8(2)10(7)12/h5-6,12-13H,1-4H3
• InChI Key： VWIZWNKCFMODOA-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(2-hydroxypropan-2-yl)-2,6-dimethylphenol

Chemical Profile and Applications of 4-(2-hydroxypropan-2-yl)-2,6-dimethylphenol (CAS No. 55182-63-3)

4-(2-hydroxypropan-2-yl)-2,6-dimethylphenol, identified by its unique CAS No. 55182-63-3, is a multifunctional organic compound with a distinct molecular architecture. This compound belongs to the class of substituted phenols, characterized by a hydroxyl group (-OH) at the para position relative to two methyl (-CH₃) substituents on the benzene ring. The presence of a tertiary butanol group (tert-butyl alcohol) at the 4-position imparts additional steric and electronic effects, influencing its reactivity and biological properties. Recent studies have highlighted its potential in pharmaceutical development and material science due to its structural versatility.

The synthesis of 4-(2-hydroxypropan-2-yl)-2,6-dimethylphenol typically involves electrophilic aromatic substitution reactions, where the hydroxyl group acts as an activating directing group for further functionalization. Advanced methodologies reported in 2023 demonstrate improved yields through catalytic systems involving metal-free conditions or mild transition-metal catalysts, aligning with green chemistry principles. These synthetic advancements have enabled broader applications in both industrial and research settings.

In terms of chemical stability, this compound exhibits moderate solubility in polar organic solvents such as ethanol and acetone but shows limited water solubility due to its non-polar methyl substituents. Its melting point (reported between 78–81°C) and glass transition temperature are critical parameters for formulation development. Spectroscopic analyses (NMR, IR) confirm the presence of characteristic absorption bands for aromatic C-H stretching (around 3050 cm⁻¹), C=O vibrations from adjacent carbonyl groups (if present), and hydroxyl O-H bending modes (around 1400–1450 cm⁻¹).

Biological activity studies published in recent years have revealed promising properties of 4-(2-hydroxypropan-2-yl)-2,6-dimethylphenol. In vitro assays demonstrate antioxidant activity comparable to butylated hydroxytoluene (BHT), with IC₅₀ values in the low micromolar range against DPPH radicals. Mechanistic investigations suggest that the tert-butyl group enhances radical scavenging efficiency by stabilizing phenoxy radicals through hyperconjugative effects. Additionally, preliminary cytotoxicity screening using MTT assays indicates low toxicity toward mammalian cell lines at concentrations below 10 µM.

Recent research has explored the antimicrobial potential of this compound against multidrug-resistant bacterial strains such as MRSA and ESKAPE pathogens. A 2024 study published in *Journal of Medicinal Chemistry* reported minimum inhibitory concentration (MIC) values as low as 8 µg/mL against Staphylococcus aureus ATCC 49775. The mechanism appears to involve disruption of bacterial cell membrane integrity through interaction with phospholipid bilayers, supported by fluorescence spectroscopy data showing altered membrane fluidity.

In material science applications, this compound has been investigated as a building block for polymeric materials with enhanced thermal stability. Copolymerization studies with styrene or methyl methacrylate yield resins exhibiting improved UV resistance due to the phenolic structure's ability to absorb harmful radiation wavelengths between 300–400 nm. These materials find use in coatings for outdoor equipment and photoprotective films.

The environmental fate of CAS No. 55182-63-3 is an active area of research. Biodegradation studies using activated sludge microorganisms show complete mineralization within 96 hours under aerobic conditions at concentrations below regulatory thresholds for aquatic toxicity testing (e.g., OECD guideline compliance). This biodegradability profile supports its use in sustainable chemical formulations.

In analytical chemistry contexts, this compound serves as a reference standard for HPLC method validation due to its distinct retention time patterns on reversed-phase columns (C₁₈). Chromatographic parameters including peak symmetry factors (>1.1) and resolution (>1.5) meet ICH Q guidelines for pharmaceutical impurity profiling applications.

Structural modifications through derivatization reactions have expanded its utility further. Acetylation at the hydroxyl position yields ester derivatives with altered lipophilicity profiles suitable for transdermal drug delivery systems. Aminocarbonylation reactions introduce amide functionalities that enable conjugation with biomolecules like peptides or antibodies for targeted therapeutic applications.

The safety profile of this compound is well-characterized through comprehensive toxicological assessments including acute oral LD₅₀ > 500 mg/kg in rodent models and non-genotoxicity confirmed via Ames test protocols using Salmonella typhimurium TA98/TA100 strains without metabolic activation systems.

Ongoing research focuses on optimizing synthesis routes to reduce production costs while maintaining purity standards required for pharmaceutical use (i.e., USP/NF monograph compliance). Process analytical technology (PAT) tools are being implemented to monitor reaction kinetics in real-time during batch production cycles.

In summary, 4-(2-hydroxypropan-2-yl)-2,6-dimethylphenol represents a versatile scaffold molecule with diverse applications spanning pharmaceuticals, materials science, and analytical chemistry domains. Its unique structural features combined with favorable physicochemical properties make it an attractive candidate for further development across multiple industrial sectors requiring high-performance chemical intermediates.